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Compound of Interest

Compound Name: 4-Bromo-3-chlorobenzotrifluoride

Cat. No.: B1283973 Get Quote

An In-Depth Technical Guide to 4-Bromo-3-chlorobenzotrifluoride

Authored by a Senior Application Scientist
This guide provides an in-depth analysis of 4-Bromo-3-chlorobenzotrifluoride (CAS No. 402-

04-0), a critical intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced

materials. Designed for researchers, chemists, and drug development professionals, this

document moves beyond a standard Material Safety Data Sheet (MSDS) to offer a

comprehensive understanding of the compound's properties, handling protocols, and safety

considerations, grounded in scientific principles and field-proven expertise.

Chemical Identity and Physicochemical Properties
4-Bromo-3-chlorobenzotrifluoride, also known as 1-Bromo-2-chloro-4-

(trifluoromethyl)benzene, is a halogenated aromatic compound. Its unique molecular structure,

featuring bromine, chlorine, and a trifluoromethyl group on a benzene ring, makes it a versatile

building block in organic synthesis.[1]

Key Identifiers
Chemical Name: 4-Bromo-3-chlorobenzotrifluoride

CAS Number: 402-04-0[2]

Molecular Formula: C₇H₃BrClF₃[2]
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Molecular Weight: 259.45 g/mol [2]

Synonyms: 1-Bromo-2-chloro-4-(trifluoromethyl)benzene[3]

Physicochemical Data
The physical and chemical properties of a compound are foundational to its safe handling and

application. The data below has been compiled from various chemical suppliers and

databases.

Property Value Source(s)

Appearance
Clear liquid with an aromatic

odor
[1]

Boiling Point 211.3°C at 760 mmHg [3]

Density 1.717 g/cm³ [3]

Flash Point 81.6°C [3]

Refractive Index 1.491 [3]

Vapor Pressure 0.267 mmHg at 25°C [3]

Purity Typically ≥98% [2][4]

Hazard Identification and Management
While specific toxicological data for 4-Bromo-3-chlorobenzotrifluoride is not extensively

detailed in the provided search results, the hazard profile can be inferred from related

benzotrifluoride compounds. It is imperative to handle this chemical with the assumption that it

presents similar hazards, including skin and eye irritation, and potential flammability.

GHS Classification (Inferred)
Based on data for structurally similar compounds like 4-chlorobenzotrifluoride and 3-bromo-4-

fluorobenzotrifluoride, the following GHS classifications are likely applicable:

Flammable Liquids[5]
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Skin Corrosion/Irritation[5][6][7]

Serious Eye Damage/Eye Irritation[5][6][7]

Specific Target Organ Toxicity (Single Exposure); Respiratory tract irritation[5][6][8]

Hazardous to the aquatic environment, long-term hazard[5][9]

Potential Health Effects
Inhalation: May cause respiratory irritation.[5][6] Vapors can be harmful if inhaled.[8]

Skin Contact: Causes skin irritation.[5] Prolonged contact may lead to more severe effects.

Eye Contact: Causes serious eye irritation.[5] Direct contact can result in significant eye

damage.

Ingestion: Harmful if swallowed. Do NOT induce vomiting.[6][10]

Safe Handling and Exposure Control Protocol
A systematic approach to handling is critical to minimize exposure and ensure laboratory

safety. The following protocol is based on established best practices for handling halogenated

aromatic compounds.

Workflow for Safe Handling
The diagram below outlines the essential steps for safely handling 4-Bromo-3-
chlorobenzotrifluoride, from preparation to disposal.
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Preparation Phase

Handling Phase

Post-Handling Phase

Review MSDS & SOPs

Verify Engineering Controls
(Fume Hood, Ventilation)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Ground/Bond Containers
to Prevent Static Discharge

Proceed to Handling

Use Non-Sparking Tools

Dispense in Fume Hood

Keep Container Tightly Closed

Decontaminate Work Area

Work Complete

Properly Dispose of Waste

Remove PPE & Wash Hands
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Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air.
If not breathing, give artificial respiration.

Immediately remove contaminated clothing.
Rinse skin with water/shower for 15 min.

Rinse cautiously with water for several minutes.
Remove contact lenses, if present. Call ophthalmologist.

DO NOT induce vomiting.
Rinse mouth. Drink 2 glasses of water.

Seek Immediate
Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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